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Compound of Interest

Compound Name: Delisens

Cat. No.: B15612948

This document provides immediate, essential safety, handling, and disposal information for
Delisens™ peptide solution, a cosmetic ingredient designed to soothe sensitive skin. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and proper logistical management.

Operational Plan: Safe Handling and Storage

Adherence to standard laboratory safety protocols is paramount when handling Delisens™
peptide solution. While the solution is not classified as hazardous under Regulation (EC) No
1272/2008, good industrial hygiene and safety practices should always be observed.[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed. However, as a baseline, the following PPE is recommended:

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.
o Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).
» Body Protection: A standard lab coat is sufficient for most applications.

o Respiratory Protection: Not typically required under normal handling conditions with
adequate ventilation. If aerosols may be generated, a risk assessment should be performed
to determine if respiratory protection is needed.
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Engineering Controls

o Ventilation: Work in a well-ventilated area. Use of a chemical fume hood is recommended for
procedures that may generate aerosols or vapors.

Hygiene Measures

o Wash hands thoroughly after handling the solution and before eating, drinking, or smoking.

» Remove any contaminated clothing and wash it before reuse.

Storage

o Store in the original, tightly sealed container.
o Keep in a cool, dry, and well-ventilated place.

¢ Avoid exposure to heat and direct sunlight.

Spillage and First Aid
Spillage Containment and Cleanup

o Small Spills: Absorb the spill with an inert material (e.g., sand, earth, or vermiculite) and
place it in a suitable container for disposal. Clean the affected area with soap and water.

o Large Spills: Dike the spill to prevent it from spreading. Absorb with an inert material and
transfer to a labeled container for disposal. Ensure adequate ventilation.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

o Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.
Seek medical attention if irritation develops.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if you feel
unwell.
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

Disposal Plan

While Delisens™ peptide solution is not classified as hazardous waste, it should not be

disposed of down the drain.[2][3][4] All waste materials should be disposed of in accordance

with local, state, and federal regulations.[5]

e Collect Waste: Collect all waste Delisens™ peptide solution and contaminated materials

(e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

o Consult Regulations: Refer to your institution's and local environmental regulations for

chemical waste disposal.

o Professional Disposal: Arrange for the collected waste to be picked up by a licensed

chemical waste disposal company.

Safety and Handling Data Summary

Parameter

Recommendation

Hazard Classification

Not classified as hazardous[1]

Primary Components

Acetyl Hexapeptide-49, Butylene Glycol, Water,
Citric Acid[1]

Recommended PPE

Safety glasses, chemical-resistant gloves, lab

coat

Storage Conditions

Cool, dry, well-ventilated area in a tightly sealed

container

Spill Containment

Absorb with inert material

Disposal Method

In accordance with local, state, and federal
regulations via a licensed waste disposal
service[2][3][4][5]

Mechanism of Action: Delisens™ Signaling Pathway
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Delisens™ contains Acetyl Hexapeptide-49, which is known to down-regulate the activity of
Protease-Activated Receptor 2 (PAR-2).[6] PAR-2 is a G protein-coupled receptor involved in
inflammatory responses in the skin.[7][8][9] Its activation by proteases leads to the release of
pro-inflammatory mediators, contributing to the sensations of itching and pain associated with
sensitive skin.[10][11] Delisens™ works by attenuating this neurogenic inflammation.[6]
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Delisens™ (Acetyl Hexapeptide-49) Mechanism of Action
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Caption: Mechanism of Delisens™ in inhibiting the PAR-2 inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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